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Compound of Interest

Compound Name: Cetyl sulfate

Cat. No.: B086745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium cetyl sulfate is an anionic surfactant utilized in a variety of scientific and

pharmaceutical applications. In drug development, it can function as an emulsifying agent,

surfactant, and cleansing agent in topical formulations.[1][2][3] Its properties are also relevant

in studies involving protein denaturation and cellular lysis, similar to the well-characterized

sodium dodecyl sulfate (SDS). The preparation of accurate and stable stock solutions is crucial

for obtaining reproducible experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling

of sodium cetyl sulfate stock solutions for research and development purposes.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes key quantitative data

related to sodium cetyl sulfate and the preparation of its stock solutions.
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Parameter Value Source

Synonyms
Sodium hexadecyl sulfate,

Sodium n-hexadecyl sulfate
--INVALID-LINK--

Appearance
White to off-white powder or

paste

--INVALID-LINK--, --INVALID-

LINK--

Solubility

Soluble in water.[1][3]

Recrystallize from absolute

ethanol or methanol.[1]

--INVALID-LINK--, --INVALID-

LINK--

Storage of Solid

Store in a cool, dry place (≤

30°C) in a tightly closed

container, protected from

moisture.[4]

--INVALID-LINK--

Stock Solution Storage

Store at room temperature.

Avoid refrigeration to prevent

precipitation.[5]

--INVALID-LINK--

Stock Solution Shelf Life

Based on the stability of the

related compound, sodium

dodecyl sulfate, a shelf life of

up to 3 years at room

temperature can be expected

for a well-prepared stock

solution.[5]

--INVALID-LINK--

Experimental Protocol: Preparation of a 10% (w/v)
Sodium Cetyl Sulfate Stock Solution
This protocol details the steps for preparing a 10% (w/v) aqueous stock solution of sodium

cetyl sulfate. This concentration is a common starting point for further dilutions in various

experimental procedures.

Materials:

Sodium Cetyl Sulfate powder
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High-purity distilled or deionized water

Analytical balance

Weighing paper or boat

Glass beaker

Graduated cylinder

Magnetic stirrer and stir bar

Hot plate with temperature control

Sterile storage bottle with a secure cap

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Calculate the required mass: To prepare 100 mL of a 10% (w/v) solution, you will need 10 g

of sodium cetyl sulfate. Adjust the mass and volume as needed for your specific

requirements.

Weigh the sodium cetyl sulfate: Using an analytical balance, accurately weigh 10 g of

sodium cetyl sulfate powder onto a weighing paper or boat.

Measure the solvent: Measure approximately 80 mL of distilled or deionized water using a

graduated cylinder and pour it into a glass beaker containing a magnetic stir bar.

Dissolve the sodium cetyl sulfate:

Place the beaker on a magnetic stirrer and begin stirring the water.

Gradually add the weighed sodium cetyl sulfate powder to the vortex of the stirring water.

If the powder does not dissolve readily at room temperature, gently heat the solution on a

hot plate to between 40°C and 50°C.[6] Do not boil the solution.
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Continue stirring until all the sodium cetyl sulfate has completely dissolved and the

solution is clear.

Adjust the final volume: Once the solution has cooled to room temperature, carefully transfer

it to a 100 mL graduated cylinder. Rinse the beaker with a small amount of distilled water and

add it to the graduated cylinder to ensure all the solute is transferred. Add distilled water to

bring the final volume to the 100 mL mark.

Sterilization (Optional): If a sterile solution is required for your application, filter the stock

solution through a 0.22 µm sterile filter. Do not autoclave sodium cetyl sulfate solutions, as

this can cause irreversible precipitation and hydrolysis.[5]

Storage: Transfer the final solution into a clearly labeled, sterile storage bottle. Include the

name of the solution (10% Sodium Cetyl Sulfate), the date of preparation, and your initials.

Store the bottle at room temperature in a tightly sealed container.[4][5]

Note on a related compound, Sodium Cetearyl Sulfate: Commercially, sodium cetyl sulfate is

often supplied as sodium cetearyl sulfate, which is a mixture of sodium cetyl sulfate and

sodium stearyl sulfate.[3][7][8][9] For most applications as a surfactant or emulsifier, this

mixture is acceptable. The preparation protocol for a stock solution of sodium cetearyl sulfate is

identical to that of sodium cetyl sulfate.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a sodium cetyl sulfate
stock solution.
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Workflow for preparing cetyl sulfate stock solution.
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Safety Precautions
Sodium cetyl sulfate may cause skin and eye irritation.[1] It is important to handle the powder

and solutions with appropriate personal protective equipment, including gloves and safety

goggles.[10] Work in a well-ventilated area to avoid inhaling the powder. In case of contact with

eyes, rinse cautiously with water for several minutes.[10] If skin irritation occurs, wash with

plenty of water.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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